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Compound of Interest

Compound Name: ML226

Cat. No.: B1191802 Get Quote

Essential Safety and Handling Guide for ML226
This guide provides crucial safety and logistical information for the handling and disposal of

ML226, a potent inhibitor of the α/β hydrolase domain-containing protein 11 (ABHD11). Given

the absence of a specific Safety Data Sheet (SDS), this document outlines a conservative

approach to personal protective equipment (PPE) and handling procedures based on general

best practices for novel chemical compounds of unknown toxicity.

Personal Protective Equipment (PPE)
When handling ML226, particularly in its solid form, a comprehensive PPE strategy is essential

to minimize exposure. The following table summarizes the recommended protective gear.
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Body Part
Personal Protective

Equipment (PPE)
Specifications & Rationale

Respiratory

Full-face Air-Purifying

Respirator (APR) or Powered

Air-Purifying Respirator

(PAPR)

An N100, P100, or equivalent

particulate filter is crucial to

prevent inhalation of the

powdered compound. A full-

face respirator also provides

eye protection.

Eyes & Face
Safety Goggles and Face

Shield

Chemical splash goggles that

meet ANSI Z87.1 standards

are required. A face shield

should be worn over the

goggles, especially when

handling larger quantities or

when there is a significant

splash risk.

Hands
Double Gloving with Chemical-

Resistant Gloves

Wear two pairs of nitrile

gloves. The outer glove should

be regularly changed,

especially after direct contact

with the compound. Check for

any signs of degradation or

perforation.

Body
Disposable Lab Coat or

Chemical-Resistant Gown

A disposable, solid-front lab

coat or gown is necessary to

protect skin and clothing from

contamination. Ensure cuffs

are tucked into the inner

gloves.

Feet Closed-toe Shoes and

Disposable Shoe Covers

Sturdy, closed-toe shoes are a

standard laboratory

requirement. Disposable shoe

covers should be worn to

prevent the tracking of any
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spilled material out of the

handling area.

Handling and Storage Protocols
Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Open the package in a designated containment area, such as a chemical fume hood.

Verify that the primary container is sealed and intact.

Weighing and Aliquoting:

All manipulations of solid ML226 must be conducted in a certified chemical fume hood or a

glove box to control airborne particulates.

Use anti-static weigh boats and tools to minimize the dispersal of the powder.

Prepare solutions in the fume hood.

Storage:

Store ML226 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials.

Consult the supplier's documentation for specific storage temperature recommendations.

Disposal Plan
All waste contaminated with ML226, including empty containers, used PPE, and cleaning

materials, must be treated as hazardous chemical waste.

Solid Waste: Collect all solid waste in a dedicated, labeled, and sealed hazardous waste

container.
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Liquid Waste: Collect liquid waste in a separate, labeled, and sealed hazardous waste

container.

Disposal: All waste must be disposed of through an approved hazardous waste management

service in accordance with local, state, and federal regulations. Do not dispose of ML226
down the drain or in regular trash.

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of ML226 in a

laboratory setting.
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Procedural workflow for handling ML226.
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Logical Relationship of Safety Measures
The core of safe handling lies in a multi-layered approach to containment and personal

protection, as illustrated in the diagram below.
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Interrelation of safety components.

To cite this document: BenchChem. [Personal protective equipment for handling ML226].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191802#personal-protective-equipment-for-
handling-ml226]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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